Cas no 769920-90-3 ({2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}methanamine)

{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methanamine is a fluorinated thiazole derivative characterized by its trifluoromethylphenyl substituent, which enhances its lipophilicity and metabolic stability. The compound’s structure features a reactive primary amine group, making it a versatile intermediate for pharmaceutical and agrochemical applications. Its electron-withdrawing trifluoromethyl group contributes to improved binding affinity in target interactions, particularly in medicinal chemistry for enzyme or receptor modulation. The thiazole core further offers structural rigidity, promoting selectivity in biological systems. This compound is valuable in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents, due to its balanced physicochemical properties and synthetic adaptability.

{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}methanamine structure

769920-90-3 structure

Product Name:{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}methanamine

CAS No:769920-90-3

MF:C₁₁H₉F₃N₂S

MW:258.262771368027

MDL:MFCD06797507

CID:551268

PubChem ID:2794765

Update Time:2025-06-07

{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolemethanamine,2-[4-(trifluoromethyl)phenyl]-
- [2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanamine
- [2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-4-YL]METHYLAMINE
- {2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methanamine
- {2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-4-YL}METHYLAMINE
- {2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}methanamine
- MFCD06797507
- CS-0264955
- DTXSID10383391
- 1-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methanamine
- Z802601450
- EN300-95512
- 769920-90-3
- SCHEMBL7895624
- AKOS009124333
- CNEYBCFNATWSJU-UHFFFAOYSA-N
- MDL： MFCD06797507
- Inchi： 1S/C11H9F3N2S/c12-11(13,14)8-3-1-7(2-4-8)10-16-9(5-15)6-17-10/h1-4,6H,5,15H2
- InChI Key： CNEYBCFNATWSJU-UHFFFAOYSA-N
- SMILES： S1C=C(CN)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

Exact Mass: 258.04400
Monoisotopic Mass: 258.04385396g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Density: 1.352
Melting Point: 52 °C
Boiling Point: 348.5°C at 760 mmHg
Flash Point: 164.6°C
Refractive Index: 1.549
PSA: 67.15000
LogP: 3.98790

{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}methanamine Pricemore >>

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